
2-Fluoro-5-Weinreb amide phenylboronic acid
safety and handling

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:

2-Fluoro-5-

(methoxy(methyl)carbamoyl)pheny

lboronic acid

Cat. No.: B1437062 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Fluoro-5-(N-methoxy-N-

methylcarbamoyl)phenylboronic acid

Abstract: 2-Fluoro-5-(N-methoxy-N-methylcarbamoyl)phenylboronic acid, a bifunctional reagent

featuring both a Weinreb amide and a phenylboronic acid moiety, is an increasingly vital

building block in medicinal chemistry and drug discovery. Its utility in constructing complex

molecular architectures through sequential Suzuki-Miyaura cross-coupling and ketone

synthesis demands a comprehensive understanding of its chemical properties and associated

hazards. This guide provides an in-depth analysis of the compound's safety profile, handling

protocols, and risk mitigation strategies tailored for researchers, chemists, and drug

development professionals. By integrating toxicological data with practical, field-proven

methodologies, this document serves as an essential resource for ensuring laboratory safety

and experimental integrity.

Introduction
The strategic design of active pharmaceutical ingredients (APIs) often relies on versatile

chemical scaffolds that enable convergent and efficient synthetic routes. 2-Fluoro-5-(N-

methoxy-N-methylcarbamoyl)phenylboronic acid (hereafter referred to as the "Subject

Compound") has emerged as a valuable player in this context. Its structure is a testament to

synthetic utility: the phenylboronic acid group is a cornerstone of modern carbon-carbon bond
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formation via palladium-catalyzed Suzuki-Miyaura cross-coupling reactions, while the Weinreb

amide offers a controlled and reliable method for synthesizing ketones or aldehydes.[1][2][3][4]

[5] This dual functionality allows for the rapid elaboration of molecular complexity, making it a

favored intermediate in numerous drug development programs.[6][7]

However, the synthetic power of this reagent is counterbalanced by a specific hazard profile

that necessitates rigorous safety and handling protocols. This guide moves beyond a simple

recitation of safety data sheet (SDS) information to provide a deeper, mechanistic

understanding of the risks involved. We will explore not only the immediate irritant properties

but also the more subtle, yet critical, concerns regarding the potential genotoxicity of boronic

acid derivatives—a topic of significant importance for process and analytical chemists in the

pharmaceutical industry.[8][9][10] The objective is to equip the scientist with the knowledge to

handle this compound with confidence, ensuring both personal safety and the integrity of their

research.

Chemical Identity and Physicochemical Properties
A precise understanding of the compound's properties is the foundation of safe handling. The

presence of three distinct functional groups—a fluoro substituent, a boronic acid, and a

Weinreb amide—governs its reactivity, stability, and solubility.
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Property Value

Chemical Name
2-Fluoro-5-(N-methoxy-N-

methylcarbamoyl)phenylboronic acid

Synonyms
(2-Fluoro-5-(methoxycarbamoyl)phenyl)boronic

acid

CAS Number 874289-58-4[11]

Molecular Formula C₈H₉BFNO₄[11]

Molecular Weight
196.97 g/mol (Note: some sources list 212.98

g/mol , potentially for a different form)

Appearance White to off-white solid

Stability
Stable under recommended storage conditions.

[11] Hygroscopic and moisture-sensitive.[12][13]

Solubility Soluble in most polar organic solvents.[3][14]

Structural Considerations:

Phenylboronic Acid: This moiety is a mild Lewis acid and is responsible for the compound's

primary application in cross-coupling reactions.[15] It is also the primary contributor to its

irritant properties. Phenylboronic acids can undergo thermal dehydration to form cyclic

trimeric anhydrides known as boroxines, a transformation that can impact reactivity and

stoichiometry in reactions.[14][15]

Weinreb Amide (N-methoxy-N-methylamide): This functional group is prized for its ability to

react with organometallic reagents to form a stable tetrahedral intermediate, which prevents

the common problem of over-addition and reliably yields a ketone or aldehyde upon workup.

[2][16][17] It is generally stable to a wide range of reaction conditions.[1]

Fluoro Group: The electron-withdrawing nature of the fluorine atom ortho to the boronic acid

can modulate the electronic properties and reactivity of the boronic acid in coupling

reactions.
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Comprehensive Hazard Evaluation
The safe use of the Subject Compound is predicated on a thorough understanding of its

potential hazards, which span from acute irritation to more complex toxicological concerns.

GHS Classification and Acute Hazards
The compound is classified under the Globally Harmonized System (GHS) with the following

primary hazards:

Pictogram Signal Word Hazard Statements

alt text Warning

H315: Causes skin irritation.

[11][18] H319: Causes serious

eye irritation.[11][18] H335:

May cause respiratory

irritation.[11][18]

Causality of Irritation: The irritant nature of boronic acids stems from their Lewis acidity and

their ability to interact with biological nucleophiles, such as amino and hydroxyl groups on

proteins and cell surfaces. Upon contact with moist tissues (skin, eyes, respiratory tract), the

compound can cause localized inflammation and discomfort.[3]

Systemic and Genotoxicity Profile
While boronic acids are often considered to have low systemic toxicity, this view has been

challenged by recent findings.[7] It is crucial for professionals in drug development to be aware

of these evolving insights.

General Boron Toxicity: Boron is an element that can cause toxic effects at high

concentrations through various exposure routes, including oral, dermal, and inhalation.[19]

The U.S. Environmental Protection Agency (EPA) has conducted toxicological reviews of

boron and its compounds, which can serve as authoritative resources.[20] While the

metabolic end-product, boric acid, has a lethal dose level in humans similar to that of table

salt, repeated or high-dose exposure can lead to adverse effects.[21][22]
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Genotoxicity—A Critical Concern: A significant finding in recent years is the identification of

certain boronic acids and their derivatives as potential genotoxic impurities (GTIs).[8] Studies

using the Ames assay have shown that some common boronic acids and reagents are

mutagenic.[9][10] The proposed mechanism involves oxygen-mediated oxidation of the

boron compounds to generate organic radicals, which can then damage DNA.[9] This is a

non-negotiable consideration in pharmaceutical development, as GTIs must be strictly

controlled in final drug products. Therefore, treating this compound with a high degree of

caution appropriate for a potential mutagen is a scientifically sound and responsible

approach.

Reactivity and Stability Hazards
Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong

bases.[13]

Thermal Decomposition: In the event of a fire, hazardous decomposition products can be

generated, including toxic and corrosive gases such as carbon oxides (CO, CO₂), nitrogen

oxides (NOx), hydrogen fluoride (HF), and borane/boron oxides.[11]

Hygroscopic Nature: The compound is sensitive to moisture.[12][18] Absorption of water from

the atmosphere can lead to hydrolysis and caking, which can compromise the material's

integrity and make accurate weighing difficult.

Risk Mitigation and Safe Handling Protocols
A systematic approach to risk management, based on the hierarchy of controls, is essential for

handling the Subject Compound safely.

Engineering Controls
The primary engineering control is the mandatory use of a properly functioning and certified

chemical fume hood. This is non-negotiable. The fume hood contains the solid particulate

matter, preventing inhalation, which is a primary route of exposure.[23] The work area should

also be equipped with readily accessible emergency eyewash stations and safety showers.[24]

Personal Protective Equipment (PPE)
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Appropriate PPE serves as the last line of defense. The following should be worn at all times

when handling the compound:

PPE Type Specification Rationale

Eye Protection

Chemical safety goggles or

safety glasses with side

shields.[25]

Protects against dust particles

causing serious eye irritation.

Hand Protection

Nitrile gloves (or other

chemically resistant gloves).

[25]

Prevents skin contact and

irritation. Check glove

manufacturer data for

compatibility.

Body Protection A flame-resistant lab coat.
Protects skin and personal

clothing from contamination.

Respiratory

Not required if handled

exclusively within a fume hood.

If weighing outside a hood is

unavoidable (not

recommended), a NIOSH-

approved respirator with a

particulate filter is necessary.

[24]

Prevents respiratory tract

irritation.

Workflow for Safe Handling
The following diagram outlines the critical safety checkpoints in a typical experimental workflow.
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Preparation & Weighing

Reaction Setup

Cleanup & Disposal

Don PPE
(Gloves, Goggles, Lab Coat)

Verify Fume Hood Function

Transfer Reagent to Hood

Weigh Solid Compound
(Minimize Dust)

Add to Reaction Vessel
(Under Inert Atmosphere if required)

Conduct Reaction in Hood

Decontaminate Glassware

Segregate Waste
(Solid & Liquid Boronic Acid Waste)

Dispose in Labeled
Hazardous Waste Container

Clean Work Area

Remove PPE & Wash Hands
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Caption: Standard workflow for handling the Subject Compound.
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Standard Operating Procedures (SOPs)
Adherence to detailed SOPs is critical for ensuring safety and experimental reproducibility.

Receipt and Storage Protocol
Inspection: Upon receipt, inspect the container for any damage or loose seals.

Storage: Immediately transfer the container to its designated storage location.

Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area,

preferably refrigerated (2-8°C).[18][26] To mitigate moisture sensitivity, storing under an inert

atmosphere (e.g., in a desiccator with desiccant or inside a glovebox antechamber) is best

practice.[13]

Segregation: Store away from incompatible materials, particularly strong oxidizing agents

and moisture.[13]

Causality: Proper storage is not just a safety measure; it is essential for scientific integrity.

Exposure to atmospheric moisture can lead to the formation of boroxines, altering the

molecular weight and potentially inhibiting the catalytic cycle in sensitive reactions like

Suzuki coupling.[14]

Weighing and Dispensing Protocol
Work Area: All weighing and handling operations must be performed inside a certified

chemical fume hood.

Preparation: Place a weigh boat or appropriate glassware on the balance. Tare the balance.

Dispensing: Using a clean spatula, carefully transfer the solid from the reagent bottle to the

weigh boat. Avoid any rapid movements that could generate dust. Do not pour the powder

directly from the bottle.

Sealing: Immediately and tightly reseal the main reagent bottle after dispensing.

Cleanup: Carefully clean the spatula and the balance area with a damp cloth to collect any

residual dust, disposing of the cloth as solid hazardous waste.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www.sigmaaldrich.com/JP/en/sds/aldrich/431958?userType=undefined
https://www.cookechem.com/Detail/BD7587631.htm
https://www.fishersci.com/store/msds?partNumber=AC130360100&productDescription=PHENYLBORIC+ACID+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC130360100&productDescription=PHENYLBORIC+ACID+10GR&vendorId=VN00032119&countryCode=US&language=en
https://en.wikipedia.org/wiki/Phenylboronic_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1437062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Disposal and Decontamination
The disposal of boronic acid waste must be handled with the same diligence as the parent

compound.

Waste Segregation: Collect all waste containing the Subject Compound—including residual

solids, contaminated consumables (gloves, weigh paper, pipette tips), and reaction solutions

—in a dedicated, sealed, and clearly labeled hazardous waste container.[23][27] The label

must include "Hazardous Waste" and the full chemical name.

Empty Containers: Empty reagent bottles must be decontaminated before disposal.

Triple Rinse: In a fume hood, rinse the empty container three times with a suitable organic

solvent (e.g., acetone or ethanol).

Collect Rinse: The first rinseate, and potentially subsequent ones based on institutional

policy, must be collected and disposed of as liquid hazardous waste.[23]

Final Disposal: After the final rinse and allowing the container to air dry in the fume hood,

deface the original label. The decontaminated container can then be disposed of

according to institutional guidelines for glass or plastic recycling.

Waste Characterization
Disposal Actions

Waste Generated
(Solid or Liquid)

Is it contaminated with
2-Fluoro-5-Weinreb amide

phenylboronic acid?

Place in Designated
'Boronic Acid' Hazardous

Waste Container
Yes

Dispose in Appropriate
Non-Hazardous Waste Stream

No

Ensure Container is
Sealed and Labeled

Click to download full resolution via product page

Caption: Decision tree for boronic acid waste segregation.
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Emergency Procedures
In the event of an exposure or spill, a rapid and correct response is critical.

Exposure Route First-Aid Response

Inhalation

Immediately move the affected person to fresh

air. If breathing is difficult or symptoms like

coughing persist, seek medical attention.[18]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected skin area thoroughly with

plenty of soap and water for at least 15 minutes.

[11][28] If irritation develops or persists, seek

medical attention.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[18][28]

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.[28]

Small Spill Response (Solid):

Ensure the spill is contained within the fume hood.

Wearing appropriate PPE, gently cover the spill with a damp paper towel to avoid raising

dust.

Carefully scoop the material and paper towel into a sealed container for hazardous waste

disposal.

Wipe the area with a damp cloth, disposing of the cloth as solid hazardous waste.

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.sigmaaldrich.com/JP/en/sds/aldrich/431958?userType=undefined
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=8600%2F8660-3-V5.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=8H00%2F8H60-3-25.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/431958?userType=undefined
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=8H00%2F8H60-3-25.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=8H00%2F8H60-3-25.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1437062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Fluoro-5-(N-methoxy-N-methylcarbamoyl)phenylboronic acid is a powerful tool for chemical

synthesis, particularly within the demanding landscape of drug discovery. However, its utility is

intrinsically linked to a clear and unwavering commitment to safety. The hazards it presents—

acute irritation, moisture sensitivity, and, most significantly, potential genotoxicity—require that

it be handled not as a benign reagent, but as a compound with a specific and manageable risk

profile. By implementing the robust engineering controls, administrative procedures, and PPE

protocols outlined in this guide, researchers can mitigate these risks effectively. The ultimate

goal is to foster a safety culture where a deep understanding of a reagent's chemical causality

informs every action, ensuring that scientific innovation and personal safety advance hand in

hand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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